Cas no 940742-70-1 (3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide)

• Product Name: 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide
• CAS No: 940742-70-1
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 6584268
• PubChem ID: 17545874
• Update Time: 2025-08-05

3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 940742-70-1
• EN300-26601069
• 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide
• Z44347087

• Inchi： 1S/C18H17ClN2O3/c1-23-10-4-9-21-18(22)13(12-20)11-14-7-8-17(24-14)15-5-2-3-6-16(15)19/h2-3,5-8,11H,4,9-10H2,1H3,(H,21,22)/b13-11+
• InChI Key： ADWSLMDIGYEBCT-ACCUITESSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(/C=C(\C#N)/C(NCCCOC)=O)O1

Computed Properties

• Exact Mass: 344.0927701g/mol
• Monoisotopic Mass: 344.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide

Professional Introduction to Compound with CAS No. 940742-70-1 and Product Name: 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide

The compound identified by the CAS number 940742-70-1 and the product name 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a furan ring substituted with a chlorophenyl group, a cyano group, and an N-(3-methoxypropyl) moiety, contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry, demonstrating their efficacy in various pharmacological contexts. The 5-(2-chlorophenyl)furan-2-yl moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The cyano group at the 2-position of the prop-2-enamide backbone enhances the molecule's electronic properties, influencing its binding affinity and metabolic stability. Additionally, the N-(3-methoxypropyl) substituent contributes to the compound's solubility and bioavailability, making it a promising candidate for further development.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide are crucial for identifying new therapeutic agents. The structural complexity of this molecule allows for multiple points of interaction with biological targets, which can be exploited to develop drugs with enhanced selectivity and reduced side effects. Researchers have been exploring its potential in preclinical models to assess its efficacy against conditions such as pain, inflammation, and neurodegeneration. The combination of computational modeling and high-throughput screening has accelerated the process of identifying promising derivatives from this scaffold.

The furan ring is a key structural element that imparts unique electronic and steric properties to the molecule. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chlorophenyl group at the 5-position further modulates these properties by introducing hydrophobicity and potential hydrogen bonding capabilities. This dual functionality has been shown to enhance binding interactions with biological targets, leading to increased potency. Furthermore, the cyano group at the 2-position of the prop-2-enamide moiety contributes to electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic profile.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed chemists to construct intricate molecular architectures with high precision. These methods have not only improved yield but also reduced synthetic complexity, making it feasible to explore larger libraries of derivatives for drug discovery purposes. The ability to rapidly modify key functional groups while maintaining overall structural integrity has been instrumental in optimizing biological activity.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. Initial studies suggest that it interacts with specific enzymes and receptors involved in pain signaling pathways. The furan ring and its substituents appear to modulate the activity of these targets by competing with endogenous ligands or by inducing conformational changes that alter receptor function. Additionally, the compound's ability to cross the blood-brain barrier has raised interest in its potential applications for treating central nervous system disorders.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding how this compound interacts with its biological targets. These simulations have provided valuable insights into binding affinities, interaction modes, and potential side effects. By integrating experimental data with computational predictions, researchers can refine molecular designs to improve drug-like properties such as solubility, metabolic stability, and selectivity. This interdisciplinary approach has been particularly effective in optimizing lead compounds for clinical development.

The development of novel pharmaceuticals relies heavily on collaborations between chemists, biologists, and clinicians who work together to translate basic research into tangible therapeutic solutions. The compound 3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide, with its unique structural features and promising biological activity, exemplifies how innovative chemical design can lead to breakthroughs in medicine. As research continues to uncover new applications for this class of molecules, it is likely that derivatives will emerge as important therapeutic agents addressing unmet medical needs.